Cas no 918419-40-6 (1,3-Propanediamine, 2-(1,3-benzodioxol-5-yl)-)

• Product Name: 1,3-Propanediamine, 2-(1,3-benzodioxol-5-yl)-
• CAS No: 918419-40-6
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 776439
• PubChem ID: 71427258
• Update Time: 2025-04-19

1,3-Propanediamine, 2-(1,3-benzodioxol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine, 2-(1,3-benzodioxol-5-yl)-
• 2-(1,3-benzodioxol-5-yl)propane-1,3-diamine
• DTXSID80846004
• 2-(2H-1,3-Benzodioxol-5-yl)propane-1,3-diamine
• 918419-40-6

• Inchi： 1S/C10H14N2O2/c11-4-8(5-12)7-1-2-9-10(3-7)14-6-13-9/h1-3,8H,4-6,11-12H2
• InChI Key： DBYKLIWPAVWPHD-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)C(CN)CN

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 70.5Ų